Cas no 28320-62-9 (9,9-Dimethylfluorene-2-carboxylic Acid)

• Product Name: 9,9-Dimethylfluorene-2-carboxylic Acid
• CAS No: 28320-62-9
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 252010
• PubChem ID: 87558563
• Update Time: 2025-11-02

9,9-Dimethylfluorene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-2-carboxylicacid, 9,9-dimethyl-
• 9,9-Dimethylfluorene-2-carboxylic Acid
• 9,9-dimethyl-9H-fluorene-2-carboxylic acid
• 9,9-Dimethylfluoren-2-carbonsaeure
• 9H-Fluorene-2-carboxylicacid,9,9-dimethyl
• D3332
• AKOS015842143
• DTXSID00659759
• CS-0217407
• 9,9-DIMETHYL-9H-FLUORENE-2-CARBOXYLICACID
• Z3234808251
• MFCD09038513
• 28320-62-9
• SCHEMBL13269073
• T70714
• EN300-7423453
• SJIBSIBHNJAUOR-UHFFFAOYSA-N

• MDL： D155032
• Inchi： 1S/C16H14O2/c1-16(2)13-6-4-3-5-11(13)12-8-7-10(15(17)18)9-14(12)16/h3-9H,1-2H3,(H,17,18)
• InChI Key： SJIBSIBHNJAUOR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1)=O

Computed Properties

• Exact Mass: 238.09900
• Monoisotopic Mass: 238.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 194.0 to 198.0 deg-C
• Boiling Point: 419.5±24.0 °C at 760 mmHg
• Flash Point: 191.7±17.6 °C
• Refractive Index: 1.621
• PSA: 37.30000
• LogP: 3.69110
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

9,9-Dimethylfluorene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 9,9-Dimethylfluorene-2-carboxylic Acid

Comprehensive Guide to 9,9-Dimethylfluorene-2-carboxylic Acid (CAS No. 28320-62-9): Properties, Applications, and Market Insights

9,9-Dimethylfluorene-2-carboxylic Acid (CAS No. 28320-62-9) is a specialized organic compound widely recognized for its unique structural properties and versatile applications in pharmaceuticals, materials science, and organic synthesis. This article delves into the chemical characteristics, industrial uses, and emerging trends surrounding this compound, addressing common queries such as "What is 9,9-Dimethylfluorene-2-carboxylic Acid used for?" and "How to synthesize 9,9-Dimethylfluorene-2-carboxylic Acid."

The molecular structure of 9,9-Dimethylfluorene-2-carboxylic Acid features a fluorene backbone substituted with two methyl groups at the 9-position and a carboxylic acid functional group at the 2-position. This configuration imparts notable stability and reactivity, making it valuable for constructing advanced materials like organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). Researchers frequently search for "9,9-Dimethylfluorene-2-carboxylic Acid solubility" and "thermal stability data," as these properties are critical for optimizing its performance in high-tech applications.

In the pharmaceutical sector, 9,9-Dimethylfluorene-2-carboxylic Acid serves as a key intermediate in synthesizing bioactive molecules. Its rigid aromatic core enhances binding affinity in drug design, particularly for targeting neurological and inflammatory pathways. Recent studies highlight its potential in developing next-generation therapeutics, aligning with the growing demand for "fluorene derivatives in medicine."

From an industrial perspective, the compound's role in polymer chemistry is gaining traction. It acts as a monomer for producing high-performance polyfluorenes, which exhibit exceptional electrical conductivity and optical clarity. These materials are pivotal in flexible electronics and sustainable energy solutions, addressing trending topics like "green materials for electronics."

The synthesis of 9,9-Dimethylfluorene-2-carboxylic Acid typically involves Friedel-Crafts alkylation followed by oxidation, with yields optimized through modern catalytic methods. Environmental considerations have spurred interest in "eco-friendly synthesis routes," prompting innovations such as solvent-free reactions and biocatalysis.

Market analysts project steady growth for 9,9-Dimethylfluorene-2-carboxylic Acid, driven by expanding applications in optoelectronics and biodegradable polymers. Regional demand varies, with Asia-Pacific leading production due to robust manufacturing infrastructure. FAQs like "Where to buy 9,9-Dimethylfluorene-2-carboxylic Acid" reflect its commercial significance.

Quality control remains paramount, with analytical techniques like HPLC and NMR ensuring purity standards. Regulatory compliance, particularly regarding "REACH certification," is a recurring concern among buyers, underscoring the need for transparent supply chains.

In summary, 9,9-Dimethylfluorene-2-carboxylic Acid (CAS No. 28320-62-9) bridges cutting-edge research and industrial innovation. Its adaptability across sectors—from drug development to smart materials—positions it as a compound of enduring relevance, answering pressing questions like "Why choose 9,9-Dimethylfluorene-2-carboxylic Acid for advanced applications?"